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Compound of Interest

Compound Name: Eupalin

CAS No.: 29617-75-2

Cat. No.: B12785242

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Eupalin, a naturally occurring flavonol, has garnered interest within the scientific community for

its potential therapeutic properties. This technical guide provides a comprehensive overview of

the chemical characteristics of Eupalin, including its structure and physicochemical properties.

It details established experimental protocols for its isolation and biological evaluation, and

explores the key signaling pathways it is known to modulate. This document is intended to

serve as a valuable resource for researchers and professionals engaged in the fields of natural

product chemistry, pharmacology, and drug development.

Chemical Characteristics
Eupalin is classified as a flavonol, a class of flavonoids known for their antioxidant properties.

Chemically, it is the 3-O-rhamnoside of eupalitin.[1]

Chemical Structure and Identifiers
IUPAC Name: 5-Hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy-3-(3,4,5-trihydroxy-6-

methyloxan-2-yl)oxychromen-4-one[1]
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CAS Number: 29617-75-2[1][2]

Molecular Formula: C₂₃H₂₄O₁₁[1][2][3][4]

Synonyms: Eupalin, T9YV6RMN56, NSC-134057[2]

Physicochemical Properties
A summary of the key physicochemical properties of Eupalin is presented in the table below.

Property Value Source

Molecular Weight 476.43 g/mol [1][3]

Exact Mass 476.13186158 Da [2][5]

XlogP 1.5 [4][5]

Topological Polar Surface Area

(TPSA)
164 Å² [5]

Hydrogen Bond Donor Count 6 PubChem

Hydrogen Bond Acceptor

Count
11 PubChem

Rotatable Bond Count 5 PubChem

Experimental Protocols
This section details the methodologies for the isolation of Eupalin from its natural source and

standard in vitro assays to evaluate its biological activities.

Isolation of Eupalin from Eupatorium ligustrinum
Eupalin can be isolated from the aerial parts of Eupatorium ligustrinum. A general

chromatographic approach is outlined below.

Workflow for Eupalin Isolation
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Dried Aerial Parts of
Eupatorium ligustrinum

Maceration with Methanol

Filtration and Concentration
(Crude Extract)

Column Chromatography
(Silica Gel)

Gradient Elution
(e.g., Chloroform-Methanol)

Fraction Collection

Thin Layer Chromatography (TLC)
Analysis of Fractions

Further Purification of
Eupalin-rich Fractions

(e.g., Preparative HPLC)

Pure Eupalin
 

Seed Cancer Cells in
96-well plate

Incubate for 24h

Treat with varying
concentrations of Eupalin

Incubate for 24-72h

Add MTT Reagent

Incubate for 4h

Add DMSO to dissolve
formazan crystals

Measure Absorbance
at 570 nm

Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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